2-Cyclopentyl-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentyl-1-[3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C16H19N5O2/c22-13(8-11-4-1-2-5-11)21-9-12(10-21)16-19-15(20-23-16)14-17-6-3-7-18-14/h3,6-7,11-12H,1-2,4-5,8-10H2
• InChI Key: SZQKNOWYJSSMDS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

2-Cyclopentyl-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C16H19N5O2 and its molecular weight is 313.361. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds with oxadiazole and pyrimidine functionalities, such as 1-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone, have been synthesized and shown to possess significant antimicrobial activity, with minimum inhibitory concentration (MIC) values indicating their effectiveness against various microbes (Salimon, Salih, & Hussien, 2011). This suggests that compounds like "2-Cyclopentyl-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone" could potentially be explored for their antimicrobial properties.

Synthesis of Novel Bioactive Compounds

Research on the synthesis of novel compounds with pyrimidine and oxadiazole moieties has led to the development of molecules with promising bioactive properties, such as anti-tubercular agents. For instance, various substituted pyrimidines were synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis, showing significant activity at low MIC concentrations (Pathak et al., 2014). This highlights the potential of designing and synthesizing novel compounds based on the "this compound" structure for investigating their bioactivity.

Anticancer and Antitumor Activities

Compounds containing oxadiazole and pyrimidine functionalities have also been investigated for their anticancer and antitumor activities. For example, novel diheteroaryl thienothiophene derivatives have been synthesized and characterized, showing potential as anticancer agents due to their structural features and bioactivity profiles (Mabkhot, Al-Majid, & Alamary, 2011). This indicates the possibility of exploring compounds like "this compound" for anticancer research.